3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol
• IUPAC Name: 3-benzyl-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4O3S/c1-24-14-10-13(11-15(25-2)17(14)26-3)18-22-23-16(20-21-19(23)27-18)9-12-7-5-4-6-8-12/h4-8,10-11H,9H2,1-3H3
• InChI Key: IWYDYJGOIQQJFN-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C2=NN3C(=NN=C3S2)CC4=CC=CC=C4

Description

3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the triazolo-thiadiazole family of compounds that have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound exerts its biological activities by modulating various cellular pathways. For instance, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been shown to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. This compound has also been shown to have anti-inflammatory effects by inhibiting the activity of COX-2. Furthermore, studies have shown that this compound has potential as an antioxidant and neuroprotective agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its diverse biological activities. This compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which can be time-consuming and expensive.

Future Directions

There are several future directions for the research on 3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the future directions is to explore the potential of this compound as a therapeutic agent for various diseases. Another future direction is to investigate the mechanism of action of this compound in more detail to gain a better understanding of its biological activities. Furthermore, future research can focus on the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3,4,5-trimethoxybenzoyl hydrazide with thiosemicarbazide in the presence of benzyl bromide and triethylamine. The reaction is carried out in a solvent mixture of ethanol and water at a temperature of 80°C. The final product is obtained after purification using column chromatography.

Scientific Research Applications

3-Benzyl-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields. This compound has shown promising results in the treatment of cancer, inflammation, and microbial infections. Studies have also shown that this compound has potential as an antioxidant and neuroprotective agent.